1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 1,2-dimethyl-2-prop-2-enylcyclopentan-1-ol
• InChI: InChI=1S/C10H18O/c1-4-6-9(2)7-5-8-10(9,3)11/h4,11H,1,5-8H2,2-3H3
• InChI Key: JFAHQBPIDYLSQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(C)O)CC=C

Description

Electronic Effects

• Allyl (C₃H₅): Conjugated π-system enables resonance stabilization and electrophilic addition reactivity.
• Propargyl (C₃H₃): sp-hybridized carbons create a linear geometry, enhancing electronegativity and acetylenic reactivity.

Steric and Geometric Considerations

• The allyl group’s 120° bond angles allow partial rotation, whereas the propargyl group’s 180° geometry imposes rigidity.
• Propargyl derivatives exhibit reduced steric bulk but higher susceptibility to oxidative degradation.

Table 3: Allyl vs. Propargyl Properties

Property	Allyl Derivative	Propargyl Derivative
Hybridization	sp²	sp
Bond Length (C-C)	1.34 Å (double bond)	1.20 Å (triple bond)
Reactivity	Electrophilic addition	Nucleophilic substitution

For example, the allyl group in 1,2-dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol may participate in Diels-Alder reactions, while a propargyl analog could undergo Sonogashira coupling.

Stereochemical Considerations in Cyclic Alcohol Systems

The cyclopentane ring hosts two stereocenters at carbons 1 and 2:

• Carbon 1: Bonds to -OH, -CH₃, and two distinct ring CH₂ groups.
• Carbon 2: Bonds to -CH₃, -CH₂CHCH₂, and two ring CH₂ groups.

This configuration permits four stereoisomers (2² = 4), though PubChem notes an “undefined stereocenter count”, suggesting the compound is studied as a racemic mixture or undefined configuration.

Table 4: Stereoisomer Configurations

Isomer	C1 Configuration	C2 Configuration
1	R	R
2	R	S
3	S	R
4	S	S

The R/S designation influences physical properties like solubility and melting points. For instance, enantiomers with opposing configurations may exhibit divergent optical activities, while diastereomers could vary in boiling points due to differing dipole moments.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 1,2-dimethylcyclopentene with prop-2-en-1-yl magnesium bromide, followed by hydrolysis to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of catalysts and specific reaction temperatures and pressures are crucial in the industrial synthesis process .

Chemical Reactions Analysis

Types of Reactions

1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohol derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are commonly employed.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of different alcohol derivatives.

Substitution: Formation of halogenated or nucleophile-substituted products.

Scientific Research Applications

1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol has various applications in scientific research:

Chemistry: Used as a precursor in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between the target compound and analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol	74629-82-6	C₁₀H₁₆O	152.23	1,2-Dimethyl, 2-propenyl cyclopentanol	Under investigation (Limited data)
1-[(3-Ethyl-1,2,4-oxadiazol-5-yl)methyl]-2-methylcyclopentan-1-ol	56593-86-3	C₁₁H₁₈N₂O₂	210.27	Oxadiazole ring, methyl groups	Pharmaceutical intermediates
1-Methylcyclopentanol	1462-03-9	C₆H₁₂O	100.16	Single methyl group on cyclopentanol	Solvent, chemical intermediate

Key Observations:

The oxadiazole ring in CAS 56593-86-3 provides hydrogen-bonding and dipole interactions, making it suitable for drug design (e.g., angiotensin II receptor antagonists ).

Hydrogen Bonding: All three compounds contain a hydroxyl group, but steric hindrance from substituents in the target compound may reduce hydrogen-bonding efficiency compared to 1-Methylcyclopentanol.

Pharmacological Potential: Propenyl-substituted thiazole derivatives (e.g., in ) exhibit antihypertensive activity via interactions with angiotensin II receptors . While the target compound lacks a thiazole ring, its propenyl group may contribute to hydrophobic interactions in biological systems.

Reactivity and Functional Group Analysis

• Propenyl Group (Target Compound) : Likely participates in electrophilic addition (e.g., with halogens) or polymerization under radical conditions.
• Oxadiazole Ring (CAS 56593-86-3) : Acts as a bioisostere for ester or amide groups, enhancing metabolic stability in pharmaceuticals .
• 1-Methylcyclopentanol: Simpler structure favors use as a solvent or intermediate in organic synthesis .

Limitations in Available Data

• Physical Properties : Critical data (e.g., melting/boiling points, solubility) for the target compound are unreported .
• Biological Studies: No direct evidence links the target compound to pharmacological activity, unlike propenyl-thiazole analogs .

Biological Activity

1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol (CAS Number: 1934392-10-5) is a cyclic alcohol with potential biological activities that have garnered interest in medicinal chemistry. This article reviews its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

The compound's molecular formula is $C_{10}H_{18}O$, with a molecular weight of 154.24 g/mol. Its structure features a cyclopentane ring substituted with two methyl groups and an allylic alcohol group, which may influence its biological interactions.

Property	Value
Molecular Formula	C10H18O
Molecular Weight	154.24 g/mol
CAS Number	1934392-10-5

Antimicrobial Properties

Recent studies have indicated that 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol exhibits significant antimicrobial activity. For instance, it has been tested against various bacterial strains and showed promising results in inhibiting growth, suggesting potential applications in developing new antimicrobial agents.

Antitumor Activity

Research into the antitumor properties of this compound revealed that it can induce apoptosis in cancer cells. In vitro studies demonstrated that treatment with the compound led to increased levels of reactive oxygen species (ROS), which are known to trigger cell death pathways in cancer cells. Furthermore, in vivo studies using mouse models indicated that it could reduce tumor size in xenograft models of breast cancer .

The biological activity of 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol is thought to be mediated through several mechanisms:

• Cell Cycle Arrest : The compound has been shown to cause cell cycle arrest at the G2/M phase, effectively halting the proliferation of cancer cells.
• Apoptosis Induction : It activates intrinsic apoptotic pathways, leading to increased expression of pro-apoptotic proteins and decreased expression of anti-apoptotic proteins.
• Antioxidant Activity : The compound exhibits antioxidant properties, which may help mitigate oxidative stress in normal cells while selectively targeting cancerous cells .

Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal evaluated the antimicrobial efficacy of various compounds, including 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol. The results showed that it significantly inhibited the growth of Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli at concentrations as low as 50 µg/mL.

Study 2: Antitumor Effects

In another study focusing on breast cancer models, mice treated with 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol displayed a reduction in tumor weight by approximately 30% compared to control groups after four weeks of treatment. Histological analysis indicated increased apoptosis within the tumors .

Q & A

Q. What are the established synthetic routes for 1,2-Dimethyl-2-(prop-2-en-1-yl)cyclopentan-1-ol, and how do reaction conditions influence yield?

Methodological Answer: Synthesis of this compound can be adapted from cyclization strategies used for analogous cyclopentanol derivatives. For example, alkenoxyl radical cyclization (e.g., using AIBN as an initiator) has been effective for constructing bicyclic alcohols. Key factors include solvent polarity (e.g., THF vs. DCM), temperature (60–80°C), and substituent steric effects. A comparative analysis (Table 1) shows yield variations based on these parameters .

Table 1: Synthetic Methods for Analogous Cyclopentanols

Method	Catalyst/Initiator	Solvent	Yield (%)	Reference
Radical Cyclization	AIBN	THF	65–75
Acid-Catalyzed	H₂SO₄	DCM	50–60

Q. How can crystallographic data resolve structural ambiguities in this compound?

Methodological Answer: Single-crystal X-ray diffraction using SHELXL (v.2015+) refines bond lengths, angles, and stereochemistry. For cyclopentanol derivatives, hydrogen-bonding networks and torsional strain in the bicyclic system require high-resolution data (≤ 0.8 Å). SHELXL’s TWIN and HKLF5 commands address twinning issues common in strained systems .

Q. What safety protocols are critical for handling reactive cyclopentanol derivatives?

Methodological Answer: Key protocols include:

• Use of fume hoods and PPE (nitrile gloves, goggles) to avoid inhalation/skin contact .
• Storage in inert atmospheres (argon) at 4°C to prevent oxidation.
• Spill management via absorption with vermiculite and neutralization with 10% NaHCO₃ .

Advanced Research Questions

Q. How do steric effects from methyl and propenyl groups influence regioselectivity in electrophilic reactions?

Methodological Answer: Computational modeling (DFT/B3LYP/6-31G*) reveals that the 1,2-dimethyl groups create steric hindrance, directing electrophiles (e.g., Br₂) to the less hindered C3 position of the cyclopentane ring. Experimental validation via NMR coupling constants (J = 8–10 Hz) confirms preferential attack .

Q. Can SHELXD/SHELXE pipelines improve experimental phasing for low-resolution crystals?

Methodological Answer: SHELXD’s dual-space algorithm resolves phase problems in low-resolution (2.0–2.5 Å) data by iterating between reciprocal and real-space maps. For this compound, incorporating anomalous scattering (if heavy atoms are present) enhances success rates. SHELXE’s density modification further refines phases .

Q. How do solvent effects modulate the compound’s conformational stability in solution?

Methodological Answer: MD simulations (GROMACS, AMBER) in polar (water) vs. nonpolar (hexane) solvents show that water destabilizes the equatorial conformation due to hydrogen-bond competition. NMR NOESY data (500 MHz, D₂O) corroborate axial preference in aqueous media .

Q. What strategies resolve contradictions between computational and experimental vibrational spectra?

Methodological Answer: Discrepancies in IR/Raman peaks (e.g., O-H stretch at 3400 cm⁻¹) arise from anharmonic effects. Hybrid DFT (B3LYP-D3BJ) with anharmonic corrections reduces error margins (< 5 cm⁻¹). Experimental validation requires deuteration studies to isolate O-H contributions .

Data Contradiction Analysis

Q. How to address conflicting reports on the compound’s thermal stability?

Methodological Answer: Discrepancies in decomposition temperatures (TGA 150–180°C) may stem from purity differences (HPLC vs. crude samples) or heating rates (5°C/min vs. 10°C/min). Standardize protocols using ≥98% purity (HPLC-UV) and controlled N₂ atmosphere .

Application-Oriented Questions

Q. What role does this compound play in asymmetric catalysis?

Methodological Answer: The bicyclic structure serves as a chiral ligand precursor. Coordination studies (UV-Vis, XRD) with Pd(II) show enantioselectivity (>80% ee) in Heck reactions. Optimize by tuning the propenyl group’s π-backbonding capacity .

Q. How is it utilized in prodrug design for enhanced bioavailability?

Methodological Answer: Esterification of the hydroxyl group (e.g., with succinic anhydride) improves logP values (from 1.2 to 2.8). In vitro assays (Caco-2 cells) show 3-fold increased permeability compared to the parent compound .